Cas no 88054-15-3 (1H-Pyrazole, 4,5-dimethyl-)

1H-Pyrazole, 4,5-dimethyl-, is a heterocyclic organic compound featuring a pyrazole core substituted with methyl groups at the 4 and 5 positions. This structure imparts stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its well-defined molecular framework allows for precise functionalization, enabling applications in the development of biologically active compounds. The compound exhibits good solubility in common organic solvents, facilitating its use in diverse reaction conditions. Its consistent purity and stability under standard storage conditions ensure reliable performance in research and industrial processes. The presence of methyl groups enhances steric and electronic properties, influencing selectivity in synthetic pathways.
1H-Pyrazole, 4,5-dimethyl- structure
1H-Pyrazole, 4,5-dimethyl- structure
Product Name:1H-Pyrazole, 4,5-dimethyl-
CAS No:88054-15-3
MF:C5H8N2
MW:96.1304206848145
CID:647059
PubChem ID:137735
Update Time:2025-06-06

1H-Pyrazole, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4,5-dimethyl-
    • Pyrazole, 3,4-dimethyl-
    • MFCD00462154
    • DTXSID90182465
    • 2820-37-3
    • FT-0667543
    • SB16018
    • 3,4-Dimethyl-1H-pyrazole, >=97.0%
    • CS-W005197
    • NS00077735
    • 88054-15-3
    • 1H-Pyrazole, 3,4-dimethyl-
    • AKOS005431123
    • 3(5),4-Dimethylpyrazole
    • 3,4-DIMETHYL-2H-PYRAZOLE
    • Q27268518
    • 3,4-DIMETHYLPYRAZOLE
    • 3,4-Dimethyl-1H-pyrazole #
    • EC 429-130-1
    • J-016999
    • AS-58092
    • 3 pound not4-Dimethyl-1H-pyrazole
    • 3,4-dimethyl pyrazole
    • 3,4-Dimethyl-1H-pyrazole, analytical standard
    • PD057829
    • SY024902
    • EN300-191675
    • 3,4-Dimethyl-1H-pyrazole
    • UNII-7LF1K5QUJ0
    • 4,5-dimethyl-1H-pyrazole
    • 7LF1K5QUJ0
    • CHEBI:148437
    • DA-07368
    • G69345
    • DTXCID00104956
    • pyrazole, 3(5),4-dimethyl-
    • STK328049
    • Inchi: 1S/C5H8N2/c1-4-3-6-7-5(4)2/h3H,1-2H3,(H,6,7)
    • InChI Key: VQTVFIMEENGCJA-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C)C=N1

Computed Properties

  • Exact Mass: 96.068748264g/mol
  • Monoisotopic Mass: 96.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 63.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 28.7Ų

1H-Pyrazole, 4,5-dimethyl- Pricemore >>

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